Cas no 61206-96-0 (2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester)
61206-96-0 structure
Product Name:2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester
CAS No:61206-96-0
MF:C15H14O4S
MW:290.334263324738
CID:488452
PubChem ID:71398261
Update Time:2025-04-19
2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester
- 3-O-ethyl 2-O-methyl 4-phenylthiophene-2,3-dicarboxylate
- DTXSID10819706
- 61206-96-0
- 3-Ethyl 2-methyl 4-phenylthiophene-2,3-dicarboxylate
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- Inchi: 1S/C15H14O4S/c1-3-19-14(16)12-11(10-7-5-4-6-8-10)9-20-13(12)15(17)18-2/h4-9H,3H2,1-2H3
- InChI Key: TXNBHNZUIRNPLV-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC=CC=2)C(C(=O)OCC)=C1C(=O)OC
Computed Properties
- Exact Mass: 290.06132
- Monoisotopic Mass: 290.06128010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 52.6
2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
61206-96-0 (2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester) Related Products
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